methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate

• IUPAC Name: methyl 2-[4-[[2-(4-chlorophenoxy)acetyl]amino]phenoxy]acetate
• InChI: InChI=1S/C17H16ClNO5/c1-22-17(21)11-24-15-8-4-13(5-9-15)19-16(20)10-23-14-6-2-12(18)3-7-14/h2-9H,10-11H2,1H3,(H,19,20)
• InChI Key: AABYMRDVCPWHFG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)COC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)Cl
• Molecular Formula: C17H16ClNO5
• DSSTOX Substance ID: DTXSID401179983
• Molecular Weight: 349.8 g/mol
• CAS RN: 830350-74-8

Description

Methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the phenoxyacetate family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate is not fully understood. However, it is believed to work by inhibiting certain enzymes and signaling pathways that are involved in inflammation and cancer cell growth. Additionally, it has been shown to disrupt plant cell division and growth by interfering with the synthesis of DNA and proteins.
Biochemical and Physiological Effects:
Studies have shown that methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate can have various biochemical and physiological effects depending on the concentration and duration of exposure. In vitro studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, reduce inflammation, and inhibit the growth of certain bacteria and fungi. In vivo studies have shown that it can reduce tumor growth in animal models and improve symptoms in inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate in lab experiments is its diverse range of biological activities, which makes it a useful tool for studying various biological processes. Additionally, it is relatively easy to synthesize and has good stability under standard laboratory conditions. However, one limitation is that it can be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for research on methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate. One area of interest is its potential use as a therapeutic agent for inflammatory diseases and cancer. Further studies are needed to elucidate the mechanism of action and optimize its pharmacological properties. Another area of interest is its use as a herbicide and its potential impact on the environment and non-target organisms. Additional research is needed to assess its safety and efficacy in agricultural settings. Finally, research on the synthesis and properties of related phenoxyacetate compounds may lead to the development of new materials and technologies.

Scientific Research Applications

Methyl (4-{[(4-chlorophenoxy)acetyl]amino}phenoxy)acetate has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has shown promising results as an anti-inflammatory and anti-cancer agent. In agriculture, it has been used as a herbicide due to its ability to inhibit plant growth. In materials science, it has been studied for its potential use in the synthesis of polymers and other materials.